N-(4-bromophenyl)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H21BrClN3O/c1-14-2-7-17(12-18(14)21)24-10-8-23(9-11-24)13-19(25)22-16-5-3-15(20)4-6-16/h2-7,12H,8-11,13H2,1H3,(H,22,25)
• InChI Key: DQWQJQRUGXKKNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)CC(=O)NC3=CC=C(C=C3)Br)Cl
• Molecular Formula: C19H21BrClN3O
• Molecular Weight: 422.7 g/mol

Description

N-(4-bromophenyl)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]acetamide is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as BPC-157, and it has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Potential Pesticide Applications

• N-derivatives of related chemical compounds, including those with structural similarities to N-(4-bromophenyl)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]acetamide, have been characterized for their potential use as pesticides. This characterization includes their X-ray powder diffraction data, indicating their potential effectiveness in this field (Olszewska, Tarasiuk, & Pikus, 2011).

Structural Characterization

• The structural properties of similar compounds, such as 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, have been studied. These studies involve methods like HRMS, IR, 1H and 13C NMR experiments, crucial for understanding the chemical nature and potential applications of these compounds (Wujec & Typek, 2023).

Antitumor Activity

• Research has explored the antitumor activities of 1-Phenyl-4-substituted Phthalazine Derivatives, which share structural features with N-(4-bromophenyl)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]acetamide. These studies involve evaluating their efficacy against various cancer cell lines, suggesting potential applications in cancer treatment (Xin, Meng, Liu, & Zhang, 2018).

Acetylcholinesterase Inhibition

• Certain N-arylacetamide derivatives have been synthesized and evaluated for their potential as acetylcholinesterase inhibitors. This research is significant for understanding the therapeutic potential of these compounds in treating diseases like Alzheimer's (Yurttaş, Kaplancıklı, & Özkay, 2013).

Antibacterial Activities

• Research into oxazolidinone-indole carboxylate hybrids, structurally related to N-(4-bromophenyl)-2-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]acetamide, reveals potential antibacterial activities. This indicates potential applications of similar compounds in creating new antibacterial drugs (Ping, 2008).

Synthesis Processes

• Studies on the synthesis processes of related compounds provide insights into the methods and efficiencies in producing these chemicals. This knowledge is crucial for pharmaceutical and chemical manufacturing industries (Guillaume et al., 2003).